Cas no 1378259-69-8 (2,7-Dimethylquinolin-5-amine)

• Product Name: 2,7-Dimethylquinolin-5-amine
• CAS No: 1378259-69-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5747124
• PubChem ID: 97033386
• Update Time: 2025-05-27

2,7-Dimethylquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1378259-69-8
• 2,7-Dimethylquinolin-5-amine
• SB68375

• Inchi： 1S/C11H12N2/c1-7-5-10(12)9-4-3-8(2)13-11(9)6-7/h3-6H,12H2,1-2H3
• InChI Key： DJCMWHWEHPRBCU-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C(=CC(C)=CC=12)N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2,7-Dimethylquinolin-5-amine

Recent Advances in the Study of 2,7-Dimethylquinolin-5-amine (CAS: 1378259-69-8) in Chemical Biology and Pharmaceutical Research

The compound 2,7-Dimethylquinolin-5-amine (CAS: 1378259-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic amine, characterized by its quinoline backbone and dimethyl substitutions, has been the subject of several studies exploring its biological activity, synthetic pathways, and pharmacological properties. The unique structural features of this compound make it a promising candidate for drug development, particularly in the areas of oncology, infectious diseases, and neurological disorders.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2,7-Dimethylquinolin-5-amine. One notable investigation demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Specifically, the compound was found to inhibit the activity of certain kinases that are overexpressed in various cancer types. This inhibition leads to a reduction in tumor growth and metastasis, as evidenced by in vitro and in vivo experiments. The findings suggest that 2,7-Dimethylquinolin-5-amine could serve as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 2,7-Dimethylquinolin-5-amine has shown promise as an antimicrobial agent. A 2023 study reported its efficacy against a range of drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes. These findings highlight its potential as a scaffold for designing new antibiotics to address the growing challenge of antimicrobial resistance.

The synthetic chemistry of 2,7-Dimethylquinolin-5-amine has also been a focus of recent research. Several novel synthetic routes have been developed to improve the yield and purity of the compound. One particularly efficient method involves a palladium-catalyzed coupling reaction, which allows for the introduction of various functional groups to the quinoline core. These modifications have enabled researchers to explore structure-activity relationships (SAR) and optimize the compound's pharmacological profile. The availability of diverse synthetic analogs has further expanded the scope of potential applications for this molecule.

Pharmacokinetic studies of 2,7-Dimethylquinolin-5-amine have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability. The compound demonstrates a reasonable half-life in preclinical models, suggesting potential for once-daily dosing in clinical settings. However, challenges remain in terms of optimizing its selectivity and minimizing off-target effects. Current research efforts are directed toward developing prodrug strategies and targeted delivery systems to enhance the therapeutic index of this promising compound.

Looking ahead, the future of 2,7-Dimethylquinolin-5-amine research appears bright. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for oncology indications. The ongoing elucidation of its molecular targets and mechanisms of action continues to provide valuable insights for rational drug design. As research progresses, this compound may well emerge as a key player in the development of next-generation therapeutics for various challenging medical conditions.